Cas no 40909-34-0 (5-(Dimethylamino)-2-hydroxybenzoic acid)
40909-34-0 structure
Product Name:5-(Dimethylamino)-2-hydroxybenzoic acid
CAS No:40909-34-0
MF:C9H11NO3
MW:181.188542604446
CID:2634043
PubChem ID:17860272
Update Time:2025-04-21
5-(Dimethylamino)-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 40909-34-0
- 5-dimethylaminosalicylic acid
- MB24841
- VMKSYMZPOOVDRL-UHFFFAOYSA-N
- 5-(DIMETHYLAMINO)-2-HYDROXYBENZOIC ACID
- SCHEMBL130505
- 5-(Dimethylamino)-2-hydroxybenzoic acid
-
- Inchi: 1S/C9H11NO3/c1-10(2)6-3-4-8(11)7(5-6)9(12)13/h3-5,11H,1-2H3,(H,12,13)
- InChI Key: VMKSYMZPOOVDRL-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(=O)O)N(C)C
Computed Properties
- Exact Mass: 181.07389321Da
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 60.8Ų
5-(Dimethylamino)-2-hydroxybenzoic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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